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An In-Depth Technical Guide to Oleyl Alcohol: Molecular Characteristics, Analysis, and

Pharmaceutical Applications

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of oleyl alcohol, tailored for

researchers, scientists, and professionals in drug development. We will delve into its core

molecular attributes, outline robust analytical methodologies for its characterization, and

explore its functional roles and applications within the pharmaceutical sciences.

Fundamental Molecular and Physicochemical
Profile
Oleyl alcohol, systematically named (Z)-octadec-9-en-1-ol, is a long-chain unsaturated fatty

alcohol.[1][2] Its 18-carbon backbone features a single cis-configured double bond between the

ninth and tenth carbon atoms, which imparts significant physicochemical properties distinct

from its saturated counterpart, stearyl alcohol.[3] This unsaturation results in a bent molecular

structure, contributing to its liquid state at room temperature and its unique surfactant and

emollient characteristics.[3][4]

The fundamental identifiers for oleyl alcohol are its molecular formula and molecular weight,

which are foundational for all stoichiometric and quantitative analyses.

Molecular Formula: C₁₈H₃₆O[1][2][5][6]

Condensed Structural Formula: CH₃(CH₂)₇CH=CH(CH₂)₈OH[2][3]
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Molecular Weight: 268.485 g/mol [2][5] (often cited as 268.5 g/mol [1][4])

Below is a visualization of the oleyl alcohol molecule, highlighting its key structural features.

Caption: Molecular structure of (Z)-octadec-9-en-1-ol (Oleyl Alcohol).

Physicochemical Properties
The physical properties of oleyl alcohol are critical for its application in formulations, dictating

its behavior as a solvent, emulsifier, or viscosity modifier.

Property Value Source(s)

Appearance
Colorless to pale yellow, oily

liquid
[1][3][7]

Molecular Weight 268.485 g/mol [2][5]

Density 0.849 g/mL at 20-25 °C [1][4][7]

Melting Point 13 to 19 °C (Range) [1][2][4]

Boiling Point ~330 to 360 °C (at 760 mmHg) [1][2]

Solubility
Insoluble in water; Soluble in

alcohol and ether
[1][4][7]

Refractive Index ~1.458-1.460 (at 20-27.5 °C) [1]

Analytical Characterization and Quality Control
Accurate determination of molecular weight and confirmation of the chemical structure are

paramount for quality control and research purposes. A multi-technique approach is typically

employed for comprehensive characterization.

Workflow for Analytical Characterization
The following diagram illustrates a standard workflow for the identification and quantification of

oleyl alcohol in a sample.
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Caption: Standard workflow for the analytical characterization of oleyl alcohol.

Mass Spectrometry (MS)
Mass spectrometry is a cornerstone technique for determining the molecular weight and

confirming the identity of oleyl alcohol.

Causality of Technique Choice: Due to the low volatility of long-chain alcohols, Gas

Chromatography-Mass Spectrometry (GC-MS) is the preferred method.[8] However, this

requires a derivatization step to convert the polar hydroxyl group into a more volatile and

thermally stable form, preventing peak tailing and improving chromatographic separation.[8]

Experimental Protocol: GC-MS with Silylation

Standard Preparation: Accurately weigh ~1.0 mg of oleyl alcohol reference standard into

a 2 mL autosampler vial.

Sample Preparation: Prepare the unknown sample in the same manner. If in a complex

matrix, perform a liquid-liquid extraction into a non-polar solvent like hexane.

Derivatization: Add 100 µL of a silylating agent, such as N,O-

bis(trimethylsilyl)trifluoroacetamide (BSTFA), to the dried sample/standard.[8] Cap the vial

and heat at 60-70 °C for 30 minutes to ensure complete reaction.

GC-MS Injection: Inject 1 µL of the derivatized sample into the GC-MS system.
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Analysis: The mass spectrometer, typically using electron ionization (EI), will fragment the

derivatized molecule. While the molecular ion of the TMS-ether may be visible, the

fragmentation pattern is highly characteristic and can be compared against a spectral

library for definitive identification.[8] Chemical ionization (CI) is a softer technique that can

be used to more clearly determine the molecular ion and thus the molecular weight.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is unparalleled for elucidating the precise molecular structure, including the

position and stereochemistry of the double bond.

Causality of Technique Choice: While MS provides molecular weight, ¹H NMR and ¹³C NMR

provide definitive structural information. ¹H NMR confirms the presence of key functional

groups (hydroxyl proton, olefinic protons, allylic protons, and aliphatic chain protons) and

their connectivity.[10][11]

Key ¹H NMR Spectral Features for Oleyl Alcohol:

Olefinic Protons (-CH=CH-): A characteristic multiplet appears around 5.35 ppm. The

coupling constants can confirm the cis (Z) configuration.[10]

Hydroxymethyl Protons (-CH₂OH): A triplet is observed around 3.65 ppm, corresponding to

the two protons on the carbon atom bonded to the hydroxyl group.[10]

Allylic Protons (=CH-CH₂-): Multiplets around 2.0 ppm are indicative of the protons on the

carbons adjacent to the double bond.

Aliphatic Chain Protons (-(CH₂)n-): A large, broad signal appears between 1.2-1.4 ppm.

Terminal Methyl Proton (-CH₃): A triplet is found at approximately 0.88 ppm.[12]

Applications in Drug Development and Formulation
Oleyl alcohol's amphiphilic nature and safety profile make it a valuable excipient in

pharmaceutical formulations, particularly for topical and transdermal drug delivery.[6]

Emollient and Emulsion Stabilizer: In creams and lotions, it acts as an emollient, providing a

smooth, soft appearance to the skin.[3] Its surfactant properties help stabilize emulsions,
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preventing the separation of oil and water phases.[3]

Skin Penetration Enhancer: This is a critical role in drug development. Oleyl alcohol can

reversibly fluidize the lipids of the stratum corneum, the primary barrier of the skin.[13] This

mechanism facilitates the permeation of active pharmaceutical ingredients (APIs) through

the skin into deeper tissues or the systemic circulation.[3][13] Studies have shown it can

create a drug reservoir within the skin, allowing for sustained release.[13]

Nonionic Surfactant and Solvent: It is used as a nonionic surfactant and solvent in various

formulations. It has also been explored in aerosol formulations and as a carrier for delivering

medications to mucous membranes.[2][6]

Safety and Handling
For laboratory and manufacturing purposes, an understanding of the safety profile is essential.

General Toxicity: Oleyl alcohol is generally regarded as a nontoxic and nonirritant material

at the concentrations typically used in topical pharmaceutical and cosmetic products.[6][7]

[14] Acute oral toxicity studies in animals show a very low order of toxicity.[6][14]

Skin Irritation and Sensitization: In its undiluted form, it is classified as a skin irritant.[15][16]

While uncommon, allergic contact dermatitis due to oleyl alcohol has been reported in

susceptible individuals, particularly in patients using topical medicaments.[6]

Handling and Storage: Personal protective equipment (PPE), including safety glasses and

chemical-resistant gloves, should be worn when handling the pure substance.[16][17] It is a

combustible liquid and should be stored away from strong acids and oxidizing agents in a

cool, dry place, often in a freezer for long-term stability.[7][16]

Conclusion
Oleyl alcohol is a well-characterized unsaturated fatty alcohol with a molecular formula of

C₁₈H₃₆O and a molecular weight of 268.485 g/mol . Its identity, purity, and structure are reliably

determined through a combination of chromatographic and spectroscopic techniques, primarily

GC-MS and NMR. The unique properties conferred by its long, unsaturated carbon chain make

it an indispensable excipient in the pharmaceutical industry, where it functions as an effective

emollient, emulsion stabilizer, and, most critically, a penetration enhancer for transdermal drug
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delivery systems. A thorough understanding of its molecular characteristics and analytical

validation is fundamental to leveraging its full potential in advanced drug formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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